3-Cyano-6-isopropyl-2-mercaptoisonicotinic acid

• IUPAC Name: 3-cyano-6-propan-2-yl-2-sulfanylidene-1H-pyridine-4-carboxylic acid
• InChI: InChI=1S/C10H10N2O2S/c1-5(2)8-3-6(10(13)14)7(4-11)9(15)12-8/h3,5H,1-2H3,(H,12,15)(H,13,14)
• InChI Key: PAYFKGZXZLDWJW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C(=S)N1)C#N)C(=O)O
• Molecular Formula: C10H10N2O2S
• DSSTOX Substance ID: DTXSID301149575
• Molecular Weight: 222.27 g/mol
• CAS RN: 885523-98-8

Description

3-Cyano-6-isopropyl-2-mercaptoisonicotinic acid is a chemical compound with the molecular formula C10H10N2O2S and a molecular weight of 222.26. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of this compound contains a total of 25 bonds. These include 15 non-H bonds, 5 multiple bonds, 2 rotatable bonds, 4 double bonds, 1 triple bond, 1 six-membered ring, 1 aliphatic carboxylic acid, and 1 nitrile.

Physical And Chemical Properties Analysis

The predicted melting point of this compound is 184.99° C. Its boiling point is approximately 296.5° C at 760 mmHg. The compound has a predicted density of 1.4 g/cm3 and a refractive index of n20D 1.62.

Scientific Research Applications

Chemical Properties and Reactivity

The study of cyano and mercapto substituents provides insight into the chemical reactivity and properties of compounds like 3-Cyano-6-isopropyl-2-mercaptoisonicotinic acid. The cyano group's effect on enol and enethiol acidity and basicity highlights its influence on the stabilization of deprotonated species, as seen in compounds with similar structures (Luna et al., 2007). This stabilization is crucial for understanding the compound's behavior in various chemical reactions and its potential applications in synthesis and catalysis.

Synthesis of Novel Compounds

Research on the synthesis of novel compounds using mercapto and cyano groups, as found in this compound, has led to the development of new chemical entities. For instance, the creation of novel 5-amino(1,3)thiazolo(3,2-b)(1,2,4)triazoles from reactions involving mercapto-3-phenyl-1,2,4-triazole with various cyano compounds demonstrates the versatility of these functional groups in synthesizing heterocyclic compounds with potential biological activities (El-Sherief et al., 2011).

Anticancer Activity

The incorporation of mercapto and cyano functionalities in the structure of compounds like this compound has been explored in the context of anticancer research. The synthesis of S-glycosyl and S-alkyl derivatives of triazinone compounds and their evaluation as anticancer agents illustrate the potential therapeutic applications of such chemically modified entities (Saad & Moustafa, 2011).

Biomarker Applications

The study of urinary metabolites related to exposure to toxicants such as acrylonitrile and acrolein, which generate cyanoethyl mercapturic acid and 3-hydroxypropyl mercapturic acid respectively, underscores the importance of mercapto and cyano groups in developing biomarkers for environmental and occupational health monitoring (Chen et al., 2019).

Safety and Hazards

As a research chemical, 3-Cyano-6-isopropyl-2-mercaptoisonicotinic acid should be handled with care. It’s not intended for diagnostic or therapeutic use.